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Compound of Interest

Compound Name: INCB3344

Cat. No.: B1248720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo administration of

INCB3344, a potent and selective CCR2 antagonist, in various mouse models of disease. The

information compiled herein is intended to guide researchers in designing and executing

preclinical studies.

Introduction
INCB3344 is a small molecule inhibitor of the C-C chemokine receptor 2 (CCR2), which plays a

crucial role in mediating the migration of monocytes and macrophages to sites of inflammation.

By blocking the interaction of CCR2 with its ligand, CCL2 (also known as MCP-1), INCB3344
effectively reduces the infiltration of inflammatory cells, making it a valuable tool for studying

the role of CCR2 in a variety of inflammatory and autoimmune diseases. This document

summarizes key in vivo dosage and administration protocols from published literature.

Data Presentation: Dosage and Administration
Summary
The following tables provide a structured overview of INCB3344 dosage and administration

details across different mouse models.

Table 1: INCB3344 Oral Administration in Mouse Models
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Mouse
Model

Strain Dosage Frequency Vehicle Reference

Delayed-Type

Hypersensitiv

ity

BALB/c
30, 60, 100

mg/kg

Twice daily

(BID)
Not specified [1][2]

Status

Epilepticus
C57BL/6

30, 100

mg/kg
Single dose

5% NMP, 5%

Solutol HS-

15, 30%

PEG-400,

60% citric

acid (10 mM)

Not specified

Thioglycolate

-Induced

Peritonitis

Female

BALB/c (20

g)

30, 60, 100

mg/kg

Twice daily

(BID) for 48h
Not specified [3]

Table 2: INCB3344 Intraperitoneal Administration in Mouse Models

Mouse
Model

Strain Dosage Frequency Vehicle Reference

Diabetic

Nephropathy
db/db 5 mg/kg/day

Three times a

week for 8

weeks

10% DMSO

in

physiological

saline

Not specified

Thioglycolate

-Induced

Peritonitis

BALB/c Not specified Not specified Not specified [4]

Signaling Pathway
INCB3344 exerts its effects by antagonizing the CCR2 signaling pathway, which is pivotal in

monocyte and macrophage recruitment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1248720?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/7554439_Discovery_and_Pharmacological_Characterization_of_a_Novel_Rodent-Active_CCR2_Antagonist_INCB3344
https://pubmed.ncbi.nlm.nih.gov/16210643/
https://pubmed.ncbi.nlm.nih.gov/16210643/
https://www.apexbt.com/incb3344.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5718147/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5718147/
https://www.benchchem.com/product/b1248720#incb3344-in-vivo-mouse-dosage-and-administration
https://www.benchchem.com/product/b1248720#incb3344-in-vivo-mouse-dosage-and-administration
https://www.benchchem.com/product/b1248720#incb3344-in-vivo-mouse-dosage-and-administration
https://www.benchchem.com/product/b1248720#incb3344-in-vivo-mouse-dosage-and-administration
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1248720?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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